4-[[(Phenylmethyl)methylamino]methyl]benzenemethanamine

• Molecular Formula: C16H20N2
• Molecular Weight: 240.34 g/mol
• IUPAC Name: [4-[[benzyl(methyl)amino]methyl]phenyl]methanamine
• InChI: InChI=1S/C16H20N2/c1-18(12-15-5-3-2-4-6-15)13-16-9-7-14(11-17)8-10-16/h2-10H,11-13,17H2,1H3
• InChI Key: HCUXXSLOSBBPTK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=CC=C(C=C2)CN

Description

4-[[(Phenylmethyl)methylamino]methyl]benzenemethanamine is a useful research compound. Its molecular formula is C16H20N2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 1.9 g (0.05 Mol) of lithium aluminium hydride in 70 ml of anhydrous tetrahydrofuran was added dropwise, at ambient temperature, a solution of 12.1 g (0.051 Mol) of 4-cyano-N-methyl-N-(phenylmethyl)benzenemethanamine in 30 ml of dry tetrahydrofuran and the mixture was then heated to 60° C. for 3 hours and refluxed for 2 hours. A further 0.5 g of lithium aluminium hydride were added and the mixture was refluxed for another 3 hours. After working up in the usual way and purification by column chromatography (Baker; 0.03-0.06 mm; dichloromethane/methanol/cyclohexane/conc. aqueous ammonia=68/15/15/2 (v/v/v/v)) 10.2 g (83% of theory) of a colourless oil were obtained.